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Compound of Interest

Compound Name: 2,6-Diisopropylnaphthalene

Cat. No.: B042965

An In-depth Technical Guide to 2,6-Diisopropylnaphthalene

Abstract

2,6-Diisopropylnaphthalene (2,6-DIPN) is an organic compound with the chemical formula
CieH20.[1][2] It is a white, colorless solid and one of several isomers of diisopropylnaphthalene.
[1] This document provides a comprehensive overview of the physical and chemical properties
of 2,6-diisopropylnaphthalene, intended for researchers, scientists, and professionals in drug
development. It includes detailed data on its properties, experimental protocols for its synthesis
and analysis, and a summary of its primary applications and safety information.

Chemical Identity

2,6-Diisopropylnaphthalene is a derivative of naphthalene with isopropyl groups substituted
at the 2 and 6 positions.
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Identifier Value

IUPAC Name 2,6-di(propan-2-yl)naphthalene[1][3]

Synonyms 2,6-DIPN, 2,6-bis(1-methylethyl)naphthalene[1]
[3]4]

CAS Number 24157-81-1[1][5]

Chemical Formula CieH20[1][2]

Molecular Weight 212.33 g/mol [3][5]

SMILES CC(C)clcec2cec(cec2cl)C(C)CI5]

Physical Properties

The physical properties of 2,6-diisopropylnaphthalene are summarized in the table below.

Property Value Source
White to almost white powder

Appearance _ [1][6]
or colorless solid.[1][6]

Melting Point 67-70 °C[6] [6]

Boiling Point 279.3 °C[6] [6]

Density 0.9560 g/cm? (estimate)[6] [6]

Vapor Pressure 0.08 Pa at 25°CJ6] [6]

Flash Point 140 °C (284 °F)[5][6] [5][6]
Partly miscible in water.

. Soluble in acetonitrile (slightly),
Solubility [41[6]

chloroform (slightly), and
methanol.[4][6]

Refractive Index

1.5774 (estimate)[6] [6]

Chemical Properties
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Reactivity and Stability: 2,6-Diisopropylnaphthalene is generally stable under normal
temperatures and pressures.[7] However, it can undergo vigorous, sometimes explosive,
reactions with strong oxidizing agents.[6] It can also react exothermically with bases and diazo
compounds.[6] Friedel-Crafts acylation of naphthalene using benzoyl chloride, catalyzed by
AICIs, must be conducted above the melting point of the mixture to avoid a violent reaction.[6]

Hazardous Decomposition Products: Combustion of 2,6-diisopropylnaphthalene can produce
carbon monoxide, carbon dioxide, and other irritating and toxic fumes and gases.[4][7]

Spectroscopic Data

Spectroscopy Data

The base peak is observed at m/z 197,

corresponding to the loss of a CHs radical. The
Mass Spectrometry molecular ion peak is at m/z 212, and another

significant peak is at m/z 155, resulting from the

loss of a CaHs group.[3][8]

IR spectral data is available and can be found in

Infrared (IR) Spectroscopy the NIST WebBook.[¢]

1H NMR and 3C NMR spectral data are
Nuclear Magnetic Resonance (NMR) available from various sources, including
SpectraBase and SpringerMaterials.[3][10]

Experimental Protocols
Synthesis of 2,6-Diisopropylnaphthalene

A common method for the synthesis of 2,6-diisopropylnaphthalene is the shape-selective
isopropylation of naphthalene.[11]

e Reactants: Naphthalene and propylene (or isopropanol).[12]

o Catalyst: An acidic catalyst, such as a synthetic Mordenite (a type of zeolite), is often used to
achieve high selectivity for the 2,6-isomer.[11][13]
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Reaction Conditions: The reaction is typically carried out in a vertical cylindrical bubble
column reactor. Naphthalene and the solid phosphoric acid catalyst are added to the reactor,
which is then sealed. A mixed gas of propylene and nitrogen is bubbled through the reactor.
The reaction temperature is maintained at 220°C for 3 hours to produce a mixture of
isopropylnaphthalenes.[12]

Rearrangement: The resulting mixture then undergoes a rearrangement reaction in a stirred
reactor with the addition of more solid phosphoric acid catalyst at a temperature of 250°C
and a pressure of 1.0 MPa for 2.5 hours.[12]

Purification: The final product mixture is purified by reduced pressure distillation to separate
the diisopropylnaphthalene isomers.[12]

Purification by Crystallization

Static melt crystallization can be employed to further purify 2,6-DIPN from its isomers,

achieving a purity of 299%.[14]

Analytical Method: Gas Chromatography-Tandem Mass
Spectrometry (GC-MS/MS)

An analytical method for the quantification of 2,6-DIPN in agricultural products has been
developed using GC-MS/MS.[8]

Sample Preparation: Samples are extracted, partitioned, and purified using a Florisil®
cartridge.[8]

Chromatography: An HP-5MS column is commonly used for the separation of 2,6-DIPN.[8]

Mass Spectrometry: Tandem mass spectrometry (MS/MS) is used for detection due to its
high selectivity and sensitivity. Multiple reaction monitoring (MRM) is optimized for the
analysis.[8]

Quantification: A matrix-matched calibration curve is prepared to mitigate matrix effects.[8]
The limit of detection (LOD) and limit of quantification (LOQ) of the instrument in sample
analyses have been reported as 0.0004 and 0.00125 pg/mL, respectively, with a method
LOQ of 0.01 mg/kg.[8]
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Applications

o Chemical Intermediate: 2,6-DIPN is a precursor for the synthesis of 2,6-naphthalene

dicarboxylic acid (2,6-NDA), which is an important monomer for producing advanced

polyester materials and liquid crystalline polymers like polyethylene naphthalate (PEN).[11]

[15]

e Plant Growth Regulator: It is used to inhibit the sprouting of stored potatoes, often in

combination with chlorpropham.[1]

e Solvent: The mixture of diisopropylnaphthalene isomers is used as a solvent in carbonless

copy paper.[16]

Safety and Toxicology

2,6-Diisopropylnaphthalene is considered a hazardous substance.[4]

Hazard Information

Details

Toxicity

Oral (rat) LD50: >3900 mg/kg.[4] It may be

damaging to health upon accidental ingestion.[4]

Irritation

May cause eye, skin, respiratory, and digestive
tract irritation.[4][7]

Chronic Effects

Prolonged exposure to naphthalene and its
congeners has been associated with cataracts

in animals and workers.[4]

Environmental Hazards

Very toxic to aquatic organisms and may cause
long-term adverse effects in the aquatic

environment.[4]

Diagrams
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Click to download full resolution via product page

Caption: Synthesis pathway of 2,6-DIPN and its application in producing PEN.
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Caption: Experimental workflow for the analysis of 2,6-DIPN using GC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042965#physical-and-chemical-properties-of-2-6-
diisopropylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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